Cas no 2109778-07-4 ((5-methyl-1,3,4-thiadiazol-2-yl)methanesulfonyl chloride)

• Product Name: (5-methyl-1,3,4-thiadiazol-2-yl)methanesulfonyl chloride
• CAS No: 2109778-07-4
• MF: C₄H₅ClN₂O₂S₂
• MW: 212.677696943283
• CID: 6115399
• PubChem ID: 165956868
• Update Time: 2024-01-05

(5-methyl-1,3,4-thiadiazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3,4-thiadiazol-2-yl)methanesulfonyl chloride
• 1,3,4-Thiadiazole-2-methanesulfonyl chloride, 5-methyl-
• EN300-1120630
• 2109778-07-4

• Inchi： 1S/C4H5ClN2O2S2/c1-3-6-7-4(10-3)2-11(5,8)9/h2H2,1H3
• InChI Key： CYILRBHHWKMKGR-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CS(Cl)(=O)=O

Computed Properties

• Exact Mass: 211.9480974g/mol
• Monoisotopic Mass: 211.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.631±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±25.0 °C(Predicted)
• pka: -1.23±0.10(Predicted)